Cas no 208511-67-5 (4-(1H-Pyrazol-3-yl)benzoic acid)

4-(1H-Pyrazol-3-yl)benzoic acid structure
208511-67-5 structure
Product Name:4-(1H-Pyrazol-3-yl)benzoic acid
CAS No:208511-67-5
MF:C10H8N2O2
MW:188.182722091675
MDL:MFCD08059895
CID:92408
PubChem ID:2735708
Update Time:2025-04-18

4-(1H-Pyrazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Pyrazol-3-yl)benzoic acid
    • 3-(4-CARBOXYPHENYL)PYRAZOLE
    • 4-(1H-pyrazol-5-yl)benzoic acid
    • 4-(1H-pyrazol-5-yl)benzoic acid(SALTDATA: FREE)
    • 4-pyrazol-3-ylbenzoic acid
    • 3-(4-Carboxyphenyl)-1H-pyrazole
    • RFJWCCHRWJSWGI-UHFFFAOYSA-N
    • DTXSID00370896
    • AKOS016013574
    • 4-(1H-Pyrazol-3-yl)benzoic acid HCl
    • 4-(2H-pyrazol-3-yl)-benzoic acid
    • PS-4616
    • YSWG655
    • A814973
    • 4-(3-pyrazolyl)benzoic acid
    • 3-(4-carboxyphenyl)pyrazole, AldrichCPR
    • Benzoic acid, 4-(1H-pyrazol-3-yl)-
    • 4-(1H-Pyrazol-5-yl)benzoic acid, AldrichCPR
    • EN300-102271
    • CS-0060221
    • AKOS006228079
    • FT-0687575
    • Z2757437976
    • AC-22869
    • SY261000
    • 208511-67-5
    • AMY38351
    • 4-(1H-pyrazol-3-yl)-benzoic acid
    • MFCD08059895
    • SCHEMBL1111577
    • F52605
    • 4-(2H-pyrazol-3-yl)benzoic Acid
    • DB-002532
    • ALBB-028864
    • MDL： MFCD08059895
    • Inchi： 1S/C10H8N2O2/c13-10(14)8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H,(H,11,12)(H,13,14)
    • InChI Key： RFJWCCHRWJSWGI-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC(=CC=1)C1=CC=NN1)=O

Computed Properties

  • Exact Mass: 188.05900
  • Monoisotopic Mass: 188.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66A^2

Experimental Properties

  • Density: 1.355
  • Boiling Point: 469.6°C at 760 mmHg
  • Flash Point: 237.8°C
  • Refractive Index: 1.644
  • PSA: 65.98000
  • LogP: 1.77490

4-(1H-Pyrazol-3-yl)benzoic acid Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi

4-(1H-Pyrazol-3-yl)benzoic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1H-Pyrazol-3-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM153338-100mg
4-(1H-Pyrazol-3-yl)benzoic acid
 208511-67-5 95+%
100mg
 $82 2021-08-05
Chemenu
CM153338-250mg
4-(1H-Pyrazol-3-yl)benzoic acid
 208511-67-5 95+%
250mg
 $136 2021-08-05
Chemenu
CM153338-1g
4-(1H-Pyrazol-3-yl)benzoic acid
 208511-67-5 95+%
1g
 $262 2021-08-05
Chemenu
CM153338-5g
4-(1H-Pyrazol-3-yl)benzoic acid
 208511-67-5 95+%
5g
 $648 2021-08-05
Apollo Scientific
OR29-100mg
4-(1H-Pyrazol-3-yl)benzoic acid
 208511-67-5
100mg
 £21.00 2025-02-19
Apollo Scientific
OR29-500mg
4-(1H-Pyrazol-3-yl)benzoic acid
 208511-67-5
500mg
￡85.00 2023-04-19
Apollo Scientific
OR29-1g
4-(1H-Pyrazol-3-yl)benzoic acid
 208511-67-5
1g
 £128.00 2025-02-19
ChemScence
CS-0060221-100mg
4-(1H-Pyrazol-5-yl)benzoic acid
 208511-67-5 99.26%
100mg
 $32.0 2022-04-27
ChemScence
CS-0060221-250mg
4-(1H-Pyrazol-5-yl)benzoic acid
 208511-67-5 99.26%
250mg
 $65.0 2022-04-27
ChemScence
CS-0060221-1g
4-(1H-Pyrazol-5-yl)benzoic acid
 208511-67-5 99.26%
1g
 $164.0 2022-04-27

4-(1H-Pyrazol-3-yl)benzoic acid Production Method

4-(1H-Pyrazol-3-yl)benzoic acid Related Literature

Related Categories

208511-67-5 (4-(1H-Pyrazol-3-yl)benzoic acid) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd